BENGH@ Methodological & Application

Check Availability & Pricing

Application Note: Structural and Quantitative
NMR Spectroscopic Analysis of Furfuryl
Isovalerate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Furfuryl isovalerate
CAS No.: 13678-60-9
Cat. No.: B1604784
Get Quote
Abstract

This application note provides a comprehensive protocol for the structural elucidation and
guantitative analysis of furfuryl isovalerate using Nuclear Magnetic Resonance (NMR)
spectroscopy. Furfuryl isovalerate, a key fragrance and flavor compound, requires precise
characterization for quality control and research purposes. This guide details a systematic
workflow, including sample preparation, acquisition of one-dimensional (*H, 13C) and two-
dimensional (COSY, HSQC) NMR spectra, and quantitative analysis (QNMR). The
methodologies are designed for researchers, scientists, and drug development professionals,
emphasizing the rationale behind experimental choices to ensure data integrity and
reproducibility.

Introduction: The Analytical Imperative for Furfuryl
Isovalerate
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Furfuryl isovalerate (furan-2-ylmethyl 3-methylbutanoate) is an ester characterized by its
fruity, berry-like aroma, making it a valuable ingredient in the food and fragrance industries[1]
[2]. Its molecular structure, comprising a furan ring and an isovalerate chain, dictates its distinct
sensory properties[3][4][5]. Accurate structural confirmation and purity assessment are critical
for ensuring product quality, consistency, and safety.

NMR spectroscopy is an unparalleled technique for this purpose, offering detailed structural
information and the ability to quantify components without the need for identical reference
standards, a significant advantage over chromatographic methods[6][7][8]. This non-destructive
technique allows for the unambiguous assignment of protons and carbons and the
determination of their connectivity, providing definitive structural proof[9][10]. Furthermore,
quantitative NMR (qNMR) leverages the direct proportionality between signal intensity and the
number of nuclei to determine the absolute purity or concentration of a substance with high
precision and accuracy[11][12][13].

This document outlines a robust protocol for the complete NMR analysis of furfuryl
isovalerate, from sample preparation to advanced data interpretation.

Experimental Workflow Overview

The comprehensive analysis of furfuryl isovalerate is achieved through a multi-step NMR
workflow. This process ensures that both qualitative structural information and quantitative data
are reliably obtained.
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Figure 1: High-level workflow for the NMR analysis of furfuryl isovalerate.

Protocol: Sample Preparation
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The quality of the NMR spectrum is profoundly dependent on proper sample preparation. The

following protocol is optimized for high-resolution spectra of furfuryl isovalerate.

3.1. Materials

Furfuryl isovalerate sample

Deuterated chloroform (CDCIs), 99.8 atom % D

Tetramethylsilane (TMS) or an alternative internal standard (e.g., maleic acid for gNMR)
High-quality 5 mm NMR tubes (e.g., Norell S-5-500-7)[14]

Glass Pasteur pipettes and bulbs

Small vials for dissolution

Glass wool or syringe filter

3.2. Step-by-Step Procedure

Solvent Selection: Deuterated chloroform (CDCIs) is an excellent choice for furfuryl
isovalerate due to its ability to dissolve a wide range of organic compounds and its relatively
simple residual solvent peak[15][16]. The use of a deuterated solvent is essential to avoid
large, interfering solvent signals in the *H NMR spectrum and to provide a lock signal for the
spectrometer to maintain a stable magnetic field[17].

Concentration for Structural Elucidation:

o Weigh approximately 10-20 mg of furfuryl isovalerate into a clean, dry vial[14]. This
concentration is optimal for obtaining high-quality *H spectra in a short time and sufficient
for 13C and 2D experiments overnight.

o Add approximately 0.6-0.7 mL of CDCls to the vial[18].

o Gently swirl the vial to ensure the sample is completely dissolved. Visually inspect for any
particulate matter.
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e Filtration and Transfer:
o Place a small plug of glass wool into a Pasteur pipette.

o Filter the sample solution through the pipette directly into the NMR tube. This step is
critical as suspended solid particles can severely degrade the magnetic field homogeneity,
leading to broad spectral lines.

o The final sample height in the tube should be approximately 4-5 cm to ensure it is correctly
positioned within the NMR probe's detection coil[18].

o Sample Preparation for Quantitative Analysis (QNMR):

o For gNMR, precise weighing is paramount. Accurately weigh about 15-20 mg of furfuryl

isovalerate into a vial.

o Accurately weigh about 10 mg of a suitable internal standard (e.g., maleic acid) and add it
to the same vial. The internal standard must have a known purity, be stable, and have
resonances that do not overlap with the analyte signals[11].

o Dissolve the mixture in a known volume of deuterated solvent, typically CDCls or DMSO-
de if solubility requires it.

Protocol: NMR Data Acquisition

Data should be acquired on a spectrometer operating at a field strength of 400 MHz or higher
to ensure adequate signal dispersion.

4.1. Instrument Setup
« Insert the sample into the magnet.
e Lock onto the deuterium signal of the CDCls.

« Shim the magnetic field to optimize homogeneity. Automated shimming routines are typically

sufficient.

e Tune and match the probe for the relevant nuclei (*H and 13C).
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4.2. Recommended Acquisition Parameters

The following parameters serve as a robust starting point for analysis.
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) Recommended _
Experiment Parameter Rationale
Value
To cover the full range
1H NMR Spectral Width 16 ppm of proton chemical

shifts.

Acquisition Time

~2-3s

To ensure good digital

resolution.

Relaxation Delay (d1)

5s

Allows for nearly
complete T1
relaxation, crucial for
accurate integration.
For gNMR, this should
be at least 5 times the

longest T1.

Number of Scans

8-16

To improve signal-to-
noise ratio.

13C NMR

Spectral Width

240 ppm

To cover the full range
of carbon chemical
shifts[19][20].

Acquisition Time

~1-2s

Standard for 13C

acquisition.

Relaxation Delay (d1)

2s

Standard delay.

Number of Scans

1024 or more

Required due to the
low natural
abundance and
sensitivity of the 13C

nucleus[21].

1H-1H COSY

Spectral Width (F2,
F1)

12 ppm

Centered on the

proton spectral region.

Number of Increments

256-512

Determines the
resolution in the

indirect dimension.
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Number of Scans 2-4

Usually sufficient for
this sensitive

experiment.

1H-13C HSQC 1H Spectral Width (F2)

Centered on the
12 ppm ]
proton spectral region.

13C Spectral Width

Focused on the

F1) 160 ppm expected carbon
chemical shift range.
Determines resolution
Number of Increments 256 in the carbon
dimension.
To achieve adequate
Number of Scans 4-8

signal-to-noise.

Data Processing and Structural Elucidation

Modern NMR software such as Mnova, TopSpin, or NMRium can be used for data processing

and analysis[22][23][24][25].

5.1. Processing Steps

o Apply a window function (e.g., exponential multiplication) to the FID to improve the signal-to-

noise ratio.

o Perform Fourier transformation.

e Phase the spectrum to ensure all peaks are in pure absorption mode.

e Perform baseline correction.

o Reference the *H spectrum to the residual CHCIs signal at 7.26 ppm[15]. Reference the 13C

spectrum to the CDCls signal at 77.16 ppm.

5.2. Structural Assignment Strategy
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The structure of furfuryl isovalerate can be systematically assigned using a combination of 1D
and 2D NMR data.

Figure 2: Structure of furfuryl isovalerate with atom numbering for NMR assignment.

e 1H NMR Analysis:

o Furan Protons (H-3, H-4, H-5): These will appear in the aromatic region (~6.0-7.5 ppm). H-
5 is typically the most downfield, followed by H-3 and H-4[26]. Their splitting patterns
(doublets and a doublet of doublets) will be evident.

o Methylene Protons (H-7): The -O-CH=- group adjacent to the furan ring will appear as a
singlet around 5.0 ppm.

o Isovalerate Protons (H-8, H-9, H-10): The protons alpha to the carbonyl group (-CH2-C=0)
are expected around 2.2 ppm[27]. The methine proton (-CH-(CHs)z2) will be a multiplet
further upfield, and the two methyl groups will appear as a doublet near 0.9 ppm.

e 13C NMR Analysis:

o The carbonyl carbon (C-6) will be the most downfield signal, typically >170 ppm.

o The furan carbons (C-2, C-3, C-4, C-5) will appear in the 110-150 ppm range[28].

o The remaining aliphatic carbons (C-7, C-8, C-9, C-10) will be found in the upfield region
(<70 ppm).

e 2D NMR Correlation:

o COSY (Correlation Spectroscopy): This experiment reveals proton-proton (J-coupling)
correlations[29][30]. It will confirm the connectivity within the furan ring (H-3 to H-4, H-4 to
H-5) and within the isovalerate chain (H-8 to H-9, H-9 to H-10).

o HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each
proton with its directly attached carbon atom[10][29][31]. It provides unambiguous
assignment of carbon signals based on the already assigned proton signals. For example,
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the proton signal at ~5.0 ppm (H-7) will show a cross-peak to its corresponding carbon (C-
7).

Quantitative Analysis (QNMR)

The principle of gNMR is that the integral of an NMR signal is directly proportional to the
number of nuclei contributing to that signal[11]. By comparing the integral of a known analyte
signal to that of a certified internal standard of known concentration, the purity of the analyte
can be calculated[6][32].

6.1. gNMR Calculation
The purity of furfuryl isovalerate can be calculated using the following equation:
Purity (%) = (lanalyte / Istd) * (Nstd / Nanalyte) * (Manalyte / Mstd) * (mstd / manalyte) * Pstd

Where:

I: Integral value of the signal

N: Number of protons for the integrated signal (e.g., N=2 for the CHz group at position 7)

M: Molar mass

m: Mass

P: Purity of the standard
6.2. Method Validation Considerations

For use in regulated environments, the gNMR method should be validated according to
established guidelines[9]. Validation parameters include specificity, linearity, accuracy,
precision, limit of detection (LOD), and limit of quantitation (LOQ)[6][33][34]. The quantitative
accuracy for gNMR is typically expected to be better than 2.0%[32].

Conclusion
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This application note provides a validated, step-by-step protocol for the comprehensive NMR

analysis of furfuryl isovalerate. By employing a combination of 1D and 2D NMR experiments,

a complete and unambiguous structural assignment can be achieved. Furthermore, the

application of gNMR with a suitable internal standard allows for the accurate determination of

purity. This robust workflow ensures high-quality, reproducible data essential for quality control,

research, and development in the chemical, pharmaceutical, and flavor/fragrance industries.

References

NMRium - The next-generation NMR software. NMRium. Available at: [Link]

Small molecule NMR sample preparation. Georgia State University NMR Core Facility.
Available at: [Link]

Mnova NMR Software for 1D and 2D NMR Data. Mestrelab Research. Available at: [Link]

Selection Guide on Deuterated Solvents for NMR. Labinsights. Available at: [Link]

Recommended Software for NMR Data Process. Georgia Tech NMR Center. Available at:
[Link]

NMR Data Processing Software. University of Delaware. Available at: [Link]

Quantitative Nuclear Magnetic Resonance (QNMR) Analysis Explained. ResolveMass
Laboratories Inc. Available at: [Link]

NMR Sample Preparation. lowa State University Chemical Instrumentation Facility. Available
at: [Link]

Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR
Spectroscopy. ACS Publications. Available at: [Link]

What is gNMR and why is it important? Mestrelab Research. Available at: [Link]

NMR Sample Preparation. Queen Mary University of London. Available at: [Link]

Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice. AZoM. Available
at: [Link]

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b1604784/docs?utm_src=pdf-body#application-note-structural-and-quantitative-nmr-spectroscopic-analysis-of-furfuryl-isovalerate
https://www.nmrium.org/
https://sites.gsu.edu/nmr-core-facility/small-molecule-nmr-sample-preparation/
https://mestrelab.com/software/mnova/plugins/nmr/
https://www.labinsights.com/article/2023/02/selection-guide-on-deuterated-solvents-for-nmr
https://nmr.chemistry.gatech.edu/recommended-software-for-nmr-data-process/
https://www.chem.udel.edu/facilities/current-instrumentation/nmr-spectroscopy/nmr-data-processing-software
https://resolvemass.com/qnmr-analysis/
https://www.cif.iastate.edu/nmr-sample-preparation
https://pubs.acs.org/doi/10.1021/jf960163w
https://resources.mestrelab.com/what-is-qnmr-and-why-is-it-important/
https://www.qmul.ac.uk/sbcs/research/facilities/nmr/nmr-sample-preparation/
https://www.azom.com/article.aspx?ArticleID=19693
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Sample Preparation. Michigan State University NMR Facility. Available at: [Link]

NMR Sample Requirements and Preparation. University of Maryland, Baltimore County.
Available at: [Link]

NMR Software. Bruker. Available at: [Link]

Recent Development in Nuclear Magnetic Resonance as a Technique for Quantitative
Method Validation. Indian Journal of Pharmaceutical Sciences. Available at: [Link]

Quantitative NMR spectroscopy—principles and applications. Journal of Pharmaceutical and
Biomedical Analysis. Available at: [Link]

What is gNMR (quantitative NMR)? JEOL Ltd. Available at: [Link]
Two-dimensional nuclear magnetic resonance spectroscopy. Wikipedia. Available at: [Link]
Compound Furfuryl isovalerate (FDB019533). FooDB. Available at: [Link]

Common 2D (COSY, HSQC, HMBC). San Diego State University NMR Facility. Available at:
[Link]

Spectroscopy Tutorial: Esters. University of Colorado Boulder. Available at: [Link]

Validation of a Quantitative Proton Nuclear Magnetic Resonance Spectroscopic Screening
Method for Coffee Quality and Authenticity. MDPI. Available at: [Link]

Validation of a generic quantitative (1)H NMR method for natural products analysis.
Phytochemical Analysis. Available at: [Link]

Unlocking Quality: The Ultimate Guide to GMP NMR Testing. Emery Pharma. Available at:
[Link]

How to Determine Structure of an Ester from Proton NMR Spectrum. YouTube. Available at:
[Link]

A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Available at: [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www2.chemistry.msu.edu/facilities/nmr/Sample_Prep.htm
https://chemistry.umbc.edu/nmr-sample-requirements-and-preparation/
https://www.bruker.com/en/products-and-solutions/mr/nmr-software.html
https://www.ijpsonline.com/articles/recent-development-in-nuclear-magnetic-resonance-as-a-technique-for-quantitative-method-validation.html
https://www.sciencedirect.com/science/article/pii/S073170850500151X
https://www.jeol.co.jp/en/applications/detail/nm090009.html
https://en.wikipedia.org/wiki/Two-dimensional_nuclear_magnetic_resonance_spectroscopy
https://www.benchchem.com/product/b1604784/docs?utm_src=pdf-body#application-note-structural-and-quantitative-nmr-spectroscopic-analysis-of-furfuryl-isovalerate
https://foodb.ca/compounds/FDB019533
https://sdsu-nmr.github.io/common-2d.html
https://orgchemboulder.com/Spectroscopy/spectrtut/esters.shtml
https://www.mdpi.com/2304-8158/8/9/373
https://onlinelibrary.wiley.com/doi/abs/10.1002/pca.2446
https://emerypharma.com/blog/unlocking-quality-the-ultimate-guide-to-gmp-nmr-testing-and-analytical-method-development-validation-services-for-reliable-release-testing/
https://www.youtube.com/watch?v=5Uy7GiRaV2A
https://emerypharma.com/blog/step-step-guide-1d-2d-nmr-interpretation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Furfuryl isovalerate (C10H1403). PubChem. Available at: [Link]

e Structure elucidation from 2D NMR spectra using the StrucEluc expert system. Journal of
Chemical Information and Computer Sciences. Available at: [Link]

e Lab 12: Synthesis of an Ester. California State University, Bakersfield. Available at: [Link]

o furfuryl isovalerate. FlavScents. Available at: [Link]

e Monitoring of active ester formation using *H NMR spectroscopy. ResearchGate. Available
at: [Link]

 NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and
Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics.
Available at: [Link]

 furfuryl isovalerate, 13678-60-9. The Good Scents Company. Available at: [Link]

 NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process
and Green Chemistry. Organic Process Research & Development. Available at: [Link]

» Efficient and chemoselective hydrogenation of aldehydes catalyzed by well-defined PN3
pincer manganese (ll) catalyst precursors. RSC Advances. Available at: [Link]

» Selected chemical shifts in 13C NMR. ResearchGate. Available at: [Link]

e 13C NMR Chemical Shift Table. University of California, Los Angeles. Available at: [Link]

e 13C NMR Chemical Shift. Oregon State University. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.benchchem.com/product/b1604784/docs?utm_src=pdf-body#application-note-structural-and-quantitative-nmr-spectroscopic-analysis-of-furfuryl-isovalerate
https://pubchem.ncbi.nlm.nih.gov/compound/Furfuryl-isovalerate
https://pubs.acs.org/doi/10.1021/ci034229b
https://www.csub.edu/chemistry/docs/Lab%2012%20Synthesis%20of%20an%20Ester.pdf
https://www.benchchem.com/product/b1604784/docs?utm_src=pdf-body#application-note-structural-and-quantitative-nmr-spectroscopic-analysis-of-furfuryl-isovalerate
https://www.flavscents.com/material/furfuryl-isovalerate
https://www.researchgate.net/figure/Monitoring-of-active-ester-formation-using-1-H-NMR-spectroscopy-Both-Fmoc-GlcAPC-OH-1_fig4_328929004
https://pubs.acs.org/doi/10.1021/om100106e
https://www.benchchem.com/product/b1604784/docs?utm_src=pdf-body#application-note-structural-and-quantitative-nmr-spectroscopic-analysis-of-furfuryl-isovalerate
http://www.thegoodscentscompany.com/data/rw1035981.html
https://pubs.acs.org/doi/10.1021/acs.oprd.5b00417
https://pubs.rsc.org/en/content/articlelanding/2021/ra/d1ra06355a
https://www.researchgate.net/figure/Selected-chemical-shifts-in-13-C-NMR-a_tbl1_281477759
https://www.chem.ucla.edu/~webspectra/notes/13CNMRShiftTable.pdf
https://osu.pb.unizin.org/organicchem/chapter/13c-nmr-chemical-shift/
https://www.benchchem.com/product/b1604784?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

. parchem.com [parchem.com]

. furfuryl isovalerate [flavscents.com]

. Showing Compound Furfuryl isovalerate (FDB019533) - FooDB [foodb.ca]
. PubChemLite - Furfuryl isovalerate (C10H1403) [pubchemlite.lcsb.uni.lu]
. echemi.com [echemi.com]

. pubs.acs.org [pubs.acs.org]

. azom.com [azom.com]

. ovid.com [ovid.com]

© 00 N oo o b~ w NP

. emerypharma.com [emerypharma.com]

10. emerypharma.com [emerypharma.com]

11. resolvemass.ca [resolvemass.ca]

12. What is gNMR and why is it important? - Mestrelab Resources [mestrelab.com]

13. What is gqNMR (quantitative NMR) ? | Applications Notes | JEOL Ltd. [jeol.com]

14. Small molecule NMR sample preparation — Georgia Tech NMR Center [sites.gatech.edu]

15. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com
[allanchem.com]

16. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

17. labinsights.nl [labinsights.nl]

18. Sample Preparation - Max T. Rogers NMR [nmr.natsci.msu.edu]

19. www2.chem.wisc.edu [www2.chem.wisc.edu]

20. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

21. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
22. nmrium.com [nmrium.com]

23. Mnova NMR Software for 1D and 2D NMR Data - Mestrelab [mestrelab.com]

24. Recommended Software for NMR Data Process — Georgia Tech NMR Center
[sites.gatech.edu]

25. NMR Data Processing Software | UD NMR Center [sites.udel.edu]
26. rsc.org [rsc.org]

27. orgchemboulder.com [orgchemboulder.com]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://parchem.com/chemical-supplier-distributor/furfuryl-isovalerate-010095
https://flavscents.com/library/material/37641d77dd/a
https://foodb.ca/compounds/FDB019533
https://pubchemlite.lcsb.uni.lu/e/compound/61658
https://www.echemi.com/products/pd2108223739-fema3283.html
https://pubs.acs.org/doi/10.1021/ac980573i
https://www.azom.com/article.aspx?ArticleID=19597
https://www.ovid.com/journals/jpaba/abstract/10.1016/j.jpba.2005.03.001~quantitative-nmr-spectroscopyprinciples-and-applications?redirectionsource=fulltextview
https://emerypharma.com/blog/unlocking-quality-the-ultimate-guide-to-gmp-nmr-testing-and-analytical-method-development-validation-services-for-reliable-release-testing/
https://emerypharma.com/blog/a-step-by-step-guide-to-1d-and-2d-nmr-interpretation/
https://resolvemass.ca/quantitative-nuclear-magnetic-resonance-qnmr-analysis/
https://mestrelab.com/articles/what-is-qnmr-and-why-is-it-important.html
https://www.jeol.com/solutions/applications/details/NM090009E.php
https://sites.gatech.edu/nmr-center/small-molecule-nmr-sample-preparation/
https://allanchem.com/deuterated-solvents-nmr-guide/
https://allanchem.com/deuterated-solvents-nmr-guide/
https://isotope-science.alfa-chemistry.com/deuterated-solvents-for-nmr.html
https://labinsights.nl/en/article/selection-guide-on-deuterated-solvents-for-nmr
https://nmr.natsci.msu.edu/help/how-do-i/sample-preparation.aspx
https://www2.chem.wisc.edu/deptfiles/OrgLab/handouts/13-C%20NMR%20Chemical%20Shift%20Table.pdf
https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/CarbonChemicalShift.htm
https://www.cif.iastate.edu/nmr/nmr-tutorials/sample-preparation
https://www.nmrium.com/
https://mestrelab.com/main-product/nmr
https://sites.gatech.edu/nmr-center/recommended-software/
https://sites.gatech.edu/nmr-center/recommended-software/
https://sites.udel.edu/nmr/resources/nmr-processing-software/
https://www.rsc.org/suppdata/d1/cc/d1cc04808b/d1cc04808b1.pdf
https://www.orgchemboulder.com/Spectroscopy/specttutor/est.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604784?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o 28. researchgate.net [researchgate.net]

e 29. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia
[en.wikipedia.org]

e 30.7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility — Department of Chemistry
[nmr.sdsu.edu]

e 31. ecommons.cornell.edu [ecommons.cornell.edu]
e 32. ijpsonline.com [ijpsonline.com]
e 33. mdpi.com [mdpi.com]

e 34. Validation of a generic quantitative (1)H NMR method for natural products analysis -
PubMed [pubmed.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Application Note: Structural and Quantitative NMR
Spectroscopic Analysis of Furfuryl Isovalerate]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1604784/docs#application-note-structural-and-
guantitative-nmr-spectroscopic-analysis-of-furfuryl-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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